Cas no 916792-01-3 (3,5-Dimethylphenyl chlorothioformate)

• Product Name: 3,5-Dimethylphenyl chlorothioformate
• CAS No: 916792-01-3
• MF: C₉H₉ClOS
• MW: 200.685160398483
• CID: 2950520
• Update Time: 2023-08-09

3,5-Dimethylphenyl chlorothioformate Chemical and Physical Properties

Names and Identifiers

• 3,5-二甲苯基硫代氯甲酸酯
• 3,5-DIMETHYLPHENYL CHLOROTHIOFORMATE
• 3,5-Dimethylphenyl chorothioformate
• O-3,5-dimethylphenyl carbonochloridothioate
• 3,5-Dimethylphenyl chlorothioformate

• Inchi： 1S/C9H9ClOS/c1-6-3-7(2)5-8(4-6)11-9(10)12/h3-5H,1-2H3
• InChI Key： QIAQVXIHGOJIFP-UHFFFAOYSA-N
• SMILES： ClC(OC1C=C(C)C=C(C)C=1)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• XLogP3: 4.1
• Topological Polar Surface Area: 41.3